Cas no 1016805-23-4 (2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one)

• Product Name: 2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one
• CAS No: 1016805-23-4
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• MDL: MFCD09946025
• CID: 4567120
• PubChem ID: 24706536
• Update Time: 2025-08-04

2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-1-one
• 1-Propanone, 2-chloro-1-[4-(2-pyrimidinyl)-1-piperazinyl]-
• 2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one

• MDL： MFCD09946025
• Inchi： 1S/C11H15ClN4O/c1-9(12)10(17)15-5-7-16(8-6-15)11-13-3-2-4-14-11/h2-4,9H,5-8H2,1H3
• InChI Key： GVEMJAWJIRQBSJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=CC=N2)CC1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 254.093439g/mol
• Monoisotopic Mass: 254.093439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 254.71g/mol
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one

Comprehensive Overview of 2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one (CAS No. 1016805-23-4)

The compound 2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one (CAS No. 1016805-23-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrimidine ring and a piperazine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and development.

One of the key reasons for the growing interest in 2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one is its role in the design of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The presence of the pyrimidine ring in this compound aligns with the structural motifs commonly found in kinase inhibitors, making it a promising candidate for further exploration.

In addition to its pharmaceutical potential, 2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one is also studied for its chemical properties. The chloro substituent and the propan-1-one group contribute to its reactivity, enabling it to participate in various chemical transformations. This versatility makes it a valuable building block in organic synthesis, particularly in the construction of complex heterocyclic systems.

Recent trends in scientific literature highlight the importance of piperazine-containing compounds in medicinal chemistry. Piperazine derivatives are known for their ability to modulate biological targets, and the incorporation of a pyrimidine ring further enhances their selectivity and potency. As a result, 2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one is often discussed in the context of structure-activity relationship (SAR) studies, where researchers aim to optimize its pharmacological profile.

The synthesis of 2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one typically involves multi-step reactions, starting from readily available precursors. Key steps may include the formation of the piperazine ring, followed by the introduction of the pyrimidine and chloro groups. Researchers often employ advanced techniques such as NMR spectroscopy and mass spectrometry to characterize the compound and ensure its purity.

From an industrial perspective, the demand for 2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one is driven by its utility in high-value applications. Pharmaceutical companies and contract research organizations (CROs) frequently seek this compound for their drug discovery programs. Its CAS No. 1016805-23-4 serves as a unique identifier, facilitating its procurement and regulatory compliance.

Environmental and safety considerations are also important when working with 2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one. While it is not classified as a hazardous material, proper handling and storage are essential to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and follow best practices for chemical management.

In conclusion, 2-Chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one (CAS No. 1016805-23-4) is a compound of significant scientific and industrial interest. Its unique structural features and potential applications in drug discovery make it a subject of ongoing research. As the field of medicinal chemistry continues to evolve, this compound is likely to play an increasingly important role in the development of new therapeutic agents.